Cas no 2229594-38-9 (1-(3-ethyloxetan-3-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(3-ethyloxetan-3-yl)-2,2-difluoroethan-1-one
• CAS No: 2229594-38-9
• MF: C₇H₁₀F₂O₂
• MW: 164.149909496307
• CID: 6173253
• PubChem ID: 165650567
• Update Time: 2025-06-25

1-(3-ethyloxetan-3-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethyloxetan-3-yl)-2,2-difluoroethan-1-one
• 2229594-38-9
• EN300-1949797

• Inchi： 1S/C7H10F2O2/c1-2-7(3-11-4-7)5(10)6(8)9/h6H,2-4H2,1H3
• InChI Key： SNVWVDAEYWLIKQ-UHFFFAOYSA-N
• SMILES： FC(C(C1(CC)COC1)=O)F

Computed Properties

• Exact Mass: 164.06488588g/mol
• Monoisotopic Mass: 164.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(3-ethyloxetan-3-yl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(3-Ethyloxetan-3-yl)-2,2-difluoroethan-1-one (CAS No. 2229594-38-9)

The compound 1-(3-Ethyloxetan-3-yl)-2,2-difluoroethan-1-one (CAS No. 2229594-38-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring an oxetane ring and difluoroethyl moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its metabolic stability and lipophilicity properties are being explored to enhance the efficacy of therapeutic agents.

In recent years, the demand for fluorinated building blocks like 1-(3-Ethyloxetan-3-yl)-2,2-difluoroethan-1-one has surged due to their ability to improve the pharmacokinetic profiles of drug candidates. The incorporation of fluorine atoms is a trending strategy in medicinal chemistry, as it can significantly alter a molecule's binding affinity, bioavailability, and half-life. This compound's oxetane ring further contributes to its versatility, as oxetanes are known to reduce molecular flexibility and improve drug-like properties.

From a synthetic chemistry perspective, CAS No. 2229594-38-9 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are seeking eco-friendly methods to produce such intermediates. Catalytic processes and flow chemistry techniques are being investigated to minimize waste and energy consumption during its synthesis. These advancements align with the broader industry shift toward green solvents and atom-efficient reactions.

The compound's potential extends beyond pharmaceuticals. In material science, 1-(3-Ethyloxetan-3-yl)-2,2-difluoroethan-1-one is being studied for its role in developing high-performance polymers and specialty coatings. Its difluoroethyl group can enhance thermal stability and chemical resistance, making it attractive for industrial applications. Additionally, its oxetane functionality allows for cross-linking in polymer networks, which is critical for creating durable materials.

For those searching for fluorinated oxetane derivatives or difluoroethyl ketone synthesis, this compound represents a cutting-edge option. Its relevance to AI-driven drug design and computational chemistry tools has also increased, as researchers leverage machine learning to predict its reactivity and optimize synthetic routes. As the scientific community continues to explore its applications, CAS No. 2229594-38-9 remains a focal point for innovation in multiple disciplines.